Cas no 131864-68-1 (Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]-)

• Product Name: Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]-
• CAS No: 131864-68-1
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 3707618
• PubChem ID: 11437250
• Update Time: 2025-08-03

Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]-
• 2,6-Bis((R)-4-ethyl-4,5-dihydrooxazol-2-yl)pyridine
• (4R)-4-ethyl-2-[6-[(4R)-4-ethyl-4,5-dihydro-1,3-oxazol-2-yl]pyridin-2-yl]-4,5-dihydro-1,3-oxazole
• (4R)-4-ethyl-2-[6-[(4R)-4-ethyl-4,5-dihydrooxazol-2-yl]-2-pyridyl]-4,5-dihydrooxazole
• CS-0064041
• MFCD31706428
• E74976
• BS-47280
• 131864-68-1
• AKOS040768221
• 2,6-bis[(4R)-4-ethyl-4,5-dihydro-1,3-oxazol-2-yl]pyridine

• Inchi： 1S/C15H19N3O2/c1-3-10-8-19-14(16-10)12-6-5-7-13(18-12)15-17-11(4-2)9-20-15/h5-7,10-11H,3-4,8-9H2,1-2H3/t10-,11-/m1/s1
• InChI Key： NOSYFKOWSUXCIE-GHMZBOCLSA-N
• SMILES： O1C(C2C=CC=C(C3=N[C@H](CC)CO3)N=2)=N[C@H](CC)C1

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.1Ų

Additional information on Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]-

Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]-: A Comprehensive Overview in Modern Chemical Biology

Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]- (CAS No. 131864-68-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising applications in drug discovery and therapeutic development. The intricate molecular framework of Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]- incorporates multiple functional groups that contribute to its versatility and potential utility in various biochemical pathways.

The primary focus of this introduction is to delve into the chemical characteristics, synthesis methodologies, and emerging applications of Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]-. By examining its structural motifs and biological interactions, we aim to provide a comprehensive understanding of its significance in contemporary pharmaceutical research. The discussion will also highlight recent advancements in the field that underscore the compound's relevance in addressing complex biological challenges.

The synthesis of Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]- involves a series of meticulously designed chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 4R)-4-ethyl-4,5-dihydro-2-oxazole derivatives. These intermediates are then strategically coupled to form the bis-functionalized pyridine core. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these synthetic steps. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity, which is crucial for the biological activity of the final product.

In recent years, significant progress has been made in understanding the biological activities of heterocyclic compounds like Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]-. Studies have revealed that this compound exhibits potent interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, preliminary research suggests that it may inhibit specific kinases by binding to their active sites, thereby modulating cellular signaling cascades. Additionally, its structural features have been found to enhance binding affinity to certain therapeutic targets without causing off-target effects.

The potential applications of Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]- extend beyond traditional drug development. Its unique chemical properties make it an attractive candidate for use as a scaffold in medicinal chemistry campaigns aimed at discovering novel therapeutic agents. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced efficacy and improved pharmacokinetic profiles. This approach has already led to several promising candidates entering preclinical evaluation phases.

The role of computational chemistry in studying Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxazolyl]- cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided invaluable insights into its interactions with biological macromolecules. These computational tools allow scientists to predict binding affinities and optimize molecular structures with remarkable precision. Furthermore, they facilitate the design of experiments by providing theoretical frameworks that guide synthetic efforts towards achieving desired biological outcomes.

In conclusion, Pyridine, 2,6-bis[(4R)-4-ethyl-4,5-dihydro-2-oxtalyl]- represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in chemical biology. Its synthesis showcases the ingenuity of modern organic chemistry techniques while its potential applications highlight its importance as a tool for therapeutic discovery. As research continues to uncover new aspects of this compound's biology and chemistry，it is likely to remain at the forefront of pharmaceutical innovation for years to come.